Cas no 392317-75-8 (ethyl 2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate)

• Product Name: ethyl 2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate
• CAS No: 392317-75-8
• MF: C₁₄H₁₅N₃O₄S₂
• MW: 353.416600465775
• CID: 6221504
• PubChem ID: 5067174
• Update Time: 2025-11-01

ethyl 2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate
• ethyl 2-[[5-[(2-phenoxyacetyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate
• AKOS021794280
• SR-01000006072
• ethyl 2-((5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-yl)thio)acetate
• SR-01000006072-1
• ethyl 2-{[5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate
• 392317-75-8
• F0417-2035
• Oprea1_382063
• ethyl 2-({5-[(2-phenoxyacetyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate

• Inchi： 1S/C14H15N3O4S2/c1-2-20-12(19)9-22-14-17-16-13(23-14)15-11(18)8-21-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,15,16,18)
• InChI Key： RWOPILCWGJPVRG-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC(COC1C=CC=CC=1)=O)SCC(=O)OCC

Computed Properties

• Exact Mass: 353.05039832g/mol
• Monoisotopic Mass: 353.05039832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on ethyl 2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate

Research Briefing on Ethyl 2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate (CAS: 392317-75-8): Recent Advances and Applications

Ethyl 2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate (CAS: 392317-75-8) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of ethyl 2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate as a scaffold for designing novel bioactive molecules. The compound's 1,3,4-thiadiazole core is known for its broad spectrum of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Researchers have explored modifications to the phenoxyacetamido and thioacetate side chains to optimize its biological efficacy and pharmacokinetic properties.

One of the most notable findings in recent literature is the compound's potential as an inhibitor of bacterial enzymes, particularly those involved in cell wall synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of ethyl 2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) in the low micromolar range. This suggests its promise as a lead compound for developing new antibiotics to combat drug-resistant infections.

In addition to its antimicrobial properties, ethyl 2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate has shown potential in cancer research. A recent preclinical study investigated its ability to modulate key signaling pathways in tumor cells, particularly those involving apoptosis and cell cycle arrest. The results indicated that the compound could induce selective cytotoxicity in certain cancer cell lines while sparing normal cells, making it a candidate for further development as an anticancer agent.

The synthetic accessibility of ethyl 2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate has also been a focus of recent research. Several efficient synthetic routes have been reported, including one-pot multicomponent reactions that improve yield and reduce production costs. These advancements are crucial for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Ongoing research is exploring formulation strategies, such as nanoparticle encapsulation, to enhance its delivery and therapeutic index. Future studies are expected to focus on structure-activity relationship (SAR) analyses to identify the most pharmacologically favorable derivatives.

In conclusion, ethyl 2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate (CAS: 392317-75-8) represents a versatile and promising scaffold in medicinal chemistry. Its demonstrated biological activities and synthetic tractability make it a valuable candidate for further investigation in drug discovery programs targeting infectious diseases and cancer. Continued research in this area is likely to yield significant contributions to the development of novel therapeutic agents.